2,6-Dinitro-4-(trifluoromethyl)phenyl 4-(morpholinosulfonyl)phenyl ether
Description
2,6-Dinitro-4-(trifluoromethyl)phenyl 4-(morpholinosulfonyl)phenyl ether (DNTMSE) is an organic compound that has been widely used in various scientific research applications. DNTMSE has a unique combination of properties that make it an ideal compound for a variety of applications. It has a low toxicity, a high solubility in water, and a wide range of chemical reactivity. This makes it an attractive choice for a variety of scientific research applications.
Scientific Research Applications
Chiral Stationary Phases (CSPs) in Chromatography
This compound is used in the synthesis of chiral stationary phases (CSPs) for chromatography . Specifically, it’s used to create CSPs based on β-cyclodextrin, which are effective in the separation of enantiomers . The compound is substituted on β-cyclodextrin, and the resulting CSPs show complementary separations for some enantiomers .
Optimization of Synthesis Procedures
The compound is used in studies to optimize synthesis procedures . For example, researchers have compared five different CSPs based on this compound, differing in linkage/spacer chemistry, the position of the substituents on β-cyclodextrin, or the sequence of the synthetic procedure . The results of these comparisons can guide the development of more efficient synthesis procedures .
Environmental Fate Studies
The compound is also used in environmental fate studies . These studies examine how the compound behaves in the environment, including its potential for leaching and its mobility .
Human Health Impact Studies
Studies on the impact of this compound on human health are also conducted . While the current data suggests a low alert for human health, significant data are still missing .
Thermal Decomposition Studies
The thermal decomposition of similar compounds has been studied . While the specific compound isn’t directly referenced, it’s likely that it would behave similarly under thermal decomposition .
Energetic Materials Research
In the field of energetic materials research, similar compounds have been synthesized and their explosive characteristics studied . While the specific compound isn’t directly referenced, it’s likely that it could be used in similar research .
properties
IUPAC Name |
4-[4-[2,6-dinitro-4-(trifluoromethyl)phenoxy]phenyl]sulfonylmorpholine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14F3N3O8S/c18-17(19,20)11-9-14(22(24)25)16(15(10-11)23(26)27)31-12-1-3-13(4-2-12)32(28,29)21-5-7-30-8-6-21/h1-4,9-10H,5-8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ALMRGTLMZKFHHQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1S(=O)(=O)C2=CC=C(C=C2)OC3=C(C=C(C=C3[N+](=O)[O-])C(F)(F)F)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14F3N3O8S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dinitro-4-(trifluoromethyl)phenyl 4-(morpholinosulfonyl)phenyl ether | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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